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Compound of Interest

Compound Name:
6-Bromochromane-3-carboxylic

acid

Cat. No.: B2845257 Get Quote

Technical Support Center: 6-Bromochromane-3-
carboxylic acid
This guide provides comprehensive safety, handling, and storage procedures for 6-
Bromochromane-3-carboxylic acid, tailored for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 6-Bromochromane-3-carboxylic acid?

A1: 6-Bromochromane-3-carboxylic acid is classified as an irritant. The primary hazards

include causing skin irritation, serious eye irritation, and potential respiratory irritation.[1] It is

important to handle this compound with appropriate personal protective equipment to avoid

direct contact.

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When handling 6-Bromochromane-3-carboxylic acid, it is essential to wear protective

gloves, protective clothing, eye protection (safety goggles or face shield), and ensure work is

conducted in a well-ventilated area to avoid inhalation of dust or fumes.[1][2][3]

Q3: What should I do in case of accidental exposure?
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A3: In case of accidental exposure, follow these first aid measures:

Skin Contact: Wash the affected area immediately with plenty of soap and water for at least

15 minutes. If skin irritation persists, seek medical attention.[1][2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing for at least 15 minutes and get immediate

medical attention.[1][2]

Inhalation: Move the individual to fresh air and keep them comfortable for breathing. If the

person feels unwell, call a poison center or doctor.[1][2]

Ingestion: Clean the mouth with water and drink plenty of water afterwards. Seek medical

attention if symptoms occur.[1][2]

Q4: How should 6-Bromochromane-3-carboxylic acid be stored?

A4: Store the compound in a well-ventilated place with the container tightly closed.[1][2][3]

Some suppliers recommend storage at 0-8°C.[4] It is also noted to be moisture and air-

sensitive, so a dry storage location is crucial.[1][3]

Q5: What are the proper disposal procedures for this chemical?

A5: Dispose of the contents and container to an approved waste disposal plant in accordance

with local, regional, and national regulations.[1][2]
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Issue Possible Cause Solution

Compound has changed color

or appears clumpy.

Moisture absorption or

degradation.

The compound is known to be

moisture-sensitive.[1] Ensure

the container is always tightly

sealed after use and stored in

a dry environment. Discard if

signs of significant degradation

are observed.

Inconsistent experimental

results.

Impurities or degradation of

the compound.

Verify the purity of the

compound. Store at the

recommended temperature of

0-8°C to minimize degradation.

[4]

Skin or eye irritation during

handling.

Inadequate PPE or accidental

exposure.

Always wear appropriate PPE,

including gloves and safety

goggles.[1][2] In case of

contact, follow the first aid

measures outlined in the

FAQs.

Quantitative Data Summary
Property Value Reference

Molecular Formula C10H5BrO4 [4][5]

Molecular Weight 269.05 g/mol [4][5]

Melting Point 194 - 198 °C [1][3][4]

Appearance White to off-white solid/powder [1][4]

Storage Temperature 0 - 8 °C [4]
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Protocol 1: Safe Weighing and Handling of 6-
Bromochromane-3-carboxylic acid

Preparation:

Ensure a calibrated analytical balance is located inside a chemical fume hood or a

ventilated enclosure.

Don all required personal protective equipment: lab coat, safety goggles, and chemical-

resistant gloves.

Procedure:

Place a clean, dry weighing boat on the balance and tare.

Carefully transfer the desired amount of 6-Bromochromane-3-carboxylic acid to the

weighing boat using a clean spatula. Avoid creating dust.

Once the desired weight is obtained, securely close the primary container of the

compound.

Record the weight and proceed with your experimental work inside the fume hood.

Post-Procedure:

Clean the spatula and the weighing area thoroughly.

Dispose of any contaminated materials (e.g., weighing boat, gloves) in the designated

chemical waste container.

Wash hands thoroughly after handling.[1][2]

Protocol 2: Storage of 6-Bromochromane-3-carboxylic
acid

Short-Term Storage (Daily Use):

Keep the compound in its original, tightly sealed container.
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Store in a desiccator at room temperature to protect from moisture.

Long-Term Storage:

For long-term stability, store the tightly sealed container in a refrigerator at 0-8°C.[4]

Allow the container to warm to room temperature before opening to prevent condensation

of moisture onto the compound.

Always store in a well-ventilated area.[1][2]
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Caption: Workflow for the safe handling and storage of 6-Bromochromane-3-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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6-bromochromane-3-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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